3-(Acetylamino)phenyl 5-(1,2,3-thiadiazol-4-yl)-2-thiophenesulfonate
Overview
Description
3-(Acetylamino)phenyl 5-(1,2,3-thiadiazol-4-yl)-2-thiophenesulfonate (AATTPT) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is an important reagent for the synthesis of various compounds, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. In
Scientific Research Applications
Anticancer Activity
The 1,2,3-thiadiazole moiety is known for its potential in designing new antitumor agents. Derivatives of thiadiazole can disrupt DNA replication processes, thereby inhibiting the replication of cancer cells. The presence of the thiadiazole ring, which is a bioisostere of pyrimidine, allows these compounds to integrate into DNA structures and interfere with cell division .
Antimicrobial Agents
Compounds featuring the 1,3,4-thiadiazole structure have been synthesized and evaluated for their potent antimicrobial properties. They have shown effectiveness against various bacterial strains such as E. coli and B. mycoides, as well as the fungus C. albicans. The specific substituents on the thiadiazole ring play a crucial role in determining the compound’s antimicrobial activity .
Antifungal Applications
In addition to their antibacterial properties, thiadiazole derivatives are also known for their antifungal effects. The structural modification of known derivatives with documented activity has led to the development of new compounds with enhanced antifungal properties .
Anti-inflammatory Properties
The thiadiazole derivatives exhibit anti-inflammatory properties, making them valuable in the treatment of chronic inflammation and related disorders. Their ability to modulate inflammatory pathways can be harnessed for therapeutic purposes .
Analgesic Effects
Thiadiazole derivatives have been reported to possess analgesic effects. This makes them potential candidates for the development of new pain-relief medications. The nature of the substituents on the thiadiazole ring influences their efficacy as analgesics .
Antipsychotic and Antidepressant Potential
The structural diversity of thiadiazole derivatives allows for the exploration of their use as antipsychotic and antidepressant agents. Their interaction with various neurotransmitter systems could lead to the development of novel treatments for psychiatric conditions .
Mechanism of Action
Target of Action
It’s worth noting that compounds with a 1,3,4-thiadiazole scaffold have been found to exhibit potent antimicrobial activity .
Mode of Action
It’s known that 1,3,4-thiadiazole derivatives can interact with various biological targets, leading to a wide range of biological activities .
Biochemical Pathways
1,3,4-thiadiazole derivatives have been associated with a variety of biological properties, including antimicrobial, fungicidal, and antiarthropodal activities .
Result of Action
Some 1,3,4-thiadiazole derivatives have shown significant antitumor activities .
Action Environment
The synthesis of 1,3,4-thiadiazole derivatives often involves reactions that are sensitive to the action of bases .
properties
IUPAC Name |
(3-acetamidophenyl) 5-(thiadiazol-4-yl)thiophene-2-sulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4S3/c1-9(18)15-10-3-2-4-11(7-10)21-24(19,20)14-6-5-13(23-14)12-8-22-17-16-12/h2-8H,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DETBZKQJEGPRNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)OS(=O)(=O)C2=CC=C(S2)C3=CSN=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Acetylamino)phenyl 5-(1,2,3-thiadiazol-4-yl)-2-thiophenesulfonate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-Oxopyrrolidin-1-yl)phenyl]pyrrolidin-2-one](/img/structure/B2941017.png)
